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Compound of Interest

Compound Name: Tembotrione

Cat. No.: B8071742

Introduction

Tembotrione is a post-emergence herbicide used for the control of broadleaf and grass weeds
in crops such as corn and sorghum. Its use necessitates sensitive and reliable analytical
methods to monitor its residue levels in agricultural commodities to ensure food safety and
compliance with regulatory limits. This application note provides a detailed protocol for the
guantification of tembotrione and its primary metabolite, M5 (AE 1417268), in various crop
matrices using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The
method is based on a modified QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)
extraction procedure followed by instrumental analysis.

Experimental Workflow

The overall experimental procedure from sample preparation to data acquisition is outlined in
the diagram below.
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Caption: Experimental workflow for the LC-MS/MS analysis of tembotrione.

Experimental Protocols
Reagents and Materials

o Tembotrione and M5 (AE 1417268) analytical standards (=98% purity)
e LC-MS grade acetonitrile, methanol, and water

e Formic acid (=98%)

e Anhydrous magnesium sulfate (MgSQOa)

e Sodium chloride (NaCl)

e Primary secondary amine (PSA) sorbent

» C18 sorbent

o Graphitized carbon black (GCB) sorbent

e QUEChERS extraction tubes (50 mL) and d-SPE tubes (2 mL or 15 mL)
» Syringe filters (0.22 um)

Standard Solution Preparation

Prepare individual stock solutions of tembotrione and M5 in acetonitrile at a concentration of
1000 pg/mL. From these, prepare working standard solutions at appropriate concentrations by
serial dilution with acetonitrile. Matrix-matched calibration standards should be prepared by
spiking blank crop extracts with the working standard solutions to cover the desired calibration
range (e.g., 1-500 ug/L).

Sample Preparation (QUEChERS)
» Weigh 10 g of the homogenized crop sample into a 50 mL centrifuge tube.

e Add 10 mL of acetonitrile.
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e Shake vigorously for 1 minute.

e Add 4 g of anhydrous MgSOa4 and 1 g of NaCl.
o Shake vigorously for 1 minute.

o Centrifuge at 4000 rpm for 5 minutes.

o Transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL d-SPE tube containing 150
mg MgSOa4, 50 mg PSA, 50 mg C18, and for highly pigmented matrices like corn straw, 25
mg of GCB can be added.[1]

» Vortex for 30 seconds.
e Centrifuge at 10,000 rpm for 5 minutes.

e Collect the supernatant and filter it through a 0.22 um syringe filter into an autosampler vial
for LC-MS/MS analysis.

LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

e Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 pum)
» Mobile Phase A: Water with 0.1% formic acid

» Mobile Phase B: Acetonitrile with 0.1% formic acid

e Flow Rate: 0.3 mL/min

e Injection Volume: 5 pL

e Column Temperature: 40 °C

o Gradient Program:
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Mass Spectrometry (MS) Conditions:

« lonization Mode: Electrospray lonization (ESI), with positive/negative switching.
Tembotrione is analyzed in positive mode, and its metabolite M5 in negative mode.[1]

e Source Temperature: 500 °C

» lon Spray Voltage: +5500 V (positive), -4500 V (negative)
e Curtain Gas: 30 psi

e Collision Gas: Nitrogen

e Acquisition Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions:
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] Declusterin o
Precursor Productlon Dwell Time . Collision
Analyte g Potential
lon (m/z) (m/z) (ms) V) Energy (eV)
Tembotrione
B 440.1 312.1 100 80 25
(Quantifier)
Tembotrione
B 440.1 185.1 100 80 35
(Qualifier)
M5 (AE
1417268) 471.0 343.0 100 -70 -28
(Quantifier)
M5 (AE
1417268) 471.0 215.0 100 -70 -40
(Qualifier)

*Note: Declustering potential and collision energy values are typical starting points and should
be optimized for the specific instrument used.

Quantitative Data

The following tables summarize the validation data for the LC-MS/MS method for tembotrione
and its metabolite M5 in various crop matrices, compiled from multiple studies.

Table 1: Method Detection and Quantification Limits
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Analyte Crop Matrix LOD (mg/kg) LOQ (mg/kg) Reference

Tembotrione Maize Grain 0.00085 0.01 [2]

Tembotrione Corncob 0.00084 0.01 [2]

Tembotrione Corn Straw 0.00094 0.05 [2]

Tembotrione Corn Qil - 0.002

M5 Maize Grain 0.001 0.01

M5 Corncob 0.00043 0.01

M5 Corn Straw 0.0015 0.05

M5 Corn Oil - 0.002
Table 2: Recovery and Precision Data

Spiking Average
Analyte Crop Matrix Level Recovery RSD (%) Reference
(mglkg) (%)

Tembotrione Maize Grain 0.01,0.1,1.0 98 - 107 <93

Tembotrione Corncob 0.01,0.1,1.0 98 - 107 <9.3

Tembotrione Corn Straw 0.05,0.5,5.0 98 - 107 <93

Tembotrione Corn 0.01,0.1,05 73.7-1104 <15

M5 Maize Grain 0.01,0.1,1.0 90-108 3.3-12.8

M5 Corncob 0.01,0.1,1.0 90-108 3.3-12.8

M5 Corn Straw 0.05,0.5,5.0 90-108 3.3-12.8

M5 Corn 0.01,0.1,05 73.7-110.4 <15
Conclusion
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The described LC-MS/MS method provides a robust and sensitive approach for the routine
monitoring of tembotrione and its metabolite M5 in various crop matrices. The use of a
modified QUEChERS protocol allows for high-throughput sample preparation with excellent
recoveries and precision. The method achieves low limits of quantification, well below the
maximum residue limits (MRLS) established by many regulatory agencies, making it suitable for
ensuring food safety and facilitating international trade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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